Cas no 2386497-80-7 (2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid)

2-[1-tert-Butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex azetidine-based frameworks. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a nitromethyl moiety enhances its utility in selective functionalization and further derivatization. The Boc group ensures stability under a range of reaction conditions, while the nitromethyl functionality offers reactivity for subsequent transformations, such as reduction or nucleophilic additions. The acetic acid side chain provides an additional handle for conjugation or further modification. This compound is particularly useful in medicinal chemistry and peptide mimetics, where azetidine scaffolds are increasingly employed for their conformational rigidity and bioactivity.

2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid structure

2386497-80-7 structure

Product Name:2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid

CAS No:2386497-80-7

MF:C₁₁H₁₈N₂O₆

MW:274.270423412323

CID:4770511

Update Time:2026-02-26

2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-(tert-Butoxycarbonyl)-3-(nitromethyl)azetidin-3-yl)acetic acid
- 2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid
- Inchi： 1S/C11H18N2O6/c1-10(2,3)19-9(16)12-5-11(6-12,4-8(14)15)7-13(17)18/h4-7H2,1-3H3,(H,14,15)
- InChI Key： LRWCNHYEJILGIU-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C[N+](=O)[O-])(CC(=O)O)C1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 389
XLogP3: 0.3
Topological Polar Surface Area: 113

2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-1 G	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	1g	¥ 3,597.00	2021-05-07
Chemenu	CM389402-1g	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%+	1g	$537	2023-02-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-100MG	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	100MG	￥ 904.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-250MG	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	250MG	￥ 1,438.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-500MG	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	500MG	￥ 2,402.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-1G	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	1g	￥ 3,597.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-5G	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	5g	￥ 10,791.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-10G	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	10g	￥ 17,985.00	2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-100mg	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	100mg	￥903.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL539-250mg	2-[1-tert-butoxycarbonyl-3-(nitromethyl)azetidin-3-yl]acetic acid	2386497-80-7	95%	250mg	￥1439.0	2024-04-22